2-(methylthio)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2-methylsulfanyl-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C19H23N3OS/c1-24-17-7-3-2-6-16(17)19(23)21-14-15-9-12-22(13-10-15)18-8-4-5-11-20-18/h2-8,11,15H,9-10,12-14H2,1H3,(H,21,23)
• InChI Key: BVELDSUWGKJUCP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCC2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol
• CAS No.: 1235650-42-6

Description

2-(methylthio)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide, also known as MPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been studied for its mechanism of action, biochemical and physiological effects, and future directions in research.

Scientific Research Applications

Nonaqueous Capillary Electrophoresis

A study focused on the nonaqueous capillary electrophoretic separation of imatinib mesylate and related substances, including derivatives structurally related to 2-(methylthio)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide. This research demonstrates the method's efficacy in quality control for pharmaceutical compounds, highlighting its simplicity, effectiveness, and cost-efficiency (Ye et al., 2012).

Regioselective Synthesis and Theoretical Calculations

Another study explored the regioselective synthesis of bis(pyrido[2′,3′:3,4]pyrazolo[1,5-a]pyrimidine) derivatives, linked to benzofuran units via a piperazine spacer. The work included density functional theory (DFT) calculations to understand the regioselectivity of the reactions. This research provides insights into synthetic strategies for developing novel compounds with potential applications in medicinal chemistry (Sanad et al., 2021).

Pharmacological Screening of Piperazinopyrimidines

A pharmacological study synthesized a series of 4-piperazinopyrimidines with a methylthio substituent, displaying a broad range of properties including antiemetic, tranquilizing, and analgesic activities. This research underscores the potential of such compounds in developing new therapeutic agents (Mattioda et al., 1975).

Metabolism Study of Flumatinib

Research on flumatinib, an antineoplastic tyrosine kinase inhibitor, identified its main metabolic pathways in humans, including N-demethylation and amide hydrolysis. This study is crucial for understanding the drug's pharmacokinetics and optimizing its therapeutic efficacy (Gong et al., 2010).

Crystal Structure Analysis

An investigation into the crystal structure and Hirshfeld surface analysis of a title N-(pyridin-2-ylmethyl)benzamide derivative provides valuable data for understanding molecular interactions and designing new materials or pharmaceuticals (Artheswari et al., 2019).